N-(4-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide is a chemical compound that has been extensively studied in scientific research. This compound is commonly referred to as F-Me-DAPTA and has been found to have a variety of potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of F-Me-DAPTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are necessary for the replication of viruses. This inhibition prevents the virus from replicating and spreading throughout the body.
Biochemical and Physiological Effects:
F-Me-DAPTA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to a decrease in the replication of viruses. Additionally, F-Me-DAPTA has been found to have anti-inflammatory properties, which can help to reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using F-Me-DAPTA in lab experiments is its effectiveness against a variety of viruses. Additionally, F-Me-DAPTA has been found to be relatively safe and non-toxic, which makes it a good candidate for further study. However, one of the limitations of using F-Me-DAPTA in lab experiments is its high cost, which can make it difficult to use in large-scale studies.
Future Directions
There are a variety of potential future directions for the study of F-Me-DAPTA. One area of research could be the development of new antiviral drugs based on the structure of F-Me-DAPTA. Additionally, further study could be done to better understand the mechanism of action of F-Me-DAPTA and its potential applications in the treatment of other diseases. Finally, research could be done to develop more cost-effective synthesis methods for F-Me-DAPTA, which would make it more accessible for use in large-scale studies.
Synthesis Methods
The synthesis of F-Me-DAPTA involves a series of chemical reactions that are carried out in a laboratory setting. The starting materials for the synthesis include 4-fluoroaniline and 9-methylguanine. These two compounds are reacted together in the presence of various reagents to produce the final product, F-Me-DAPTA.
Scientific Research Applications
F-Me-DAPTA has been studied extensively in scientific research due to its potential applications in the field of medicine. One of the primary areas of research has been in the development of new antiviral drugs. F-Me-DAPTA has been found to be effective against a variety of viruses, including HIV-1, SARS-CoV, and MERS-CoV.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[(9-methyl-6-oxo-1H-purin-8-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FN5O2S/c1-20-12-11(13(22)17-7-16-12)19-14(20)23-6-10(21)18-9-4-2-8(15)3-5-9/h2-5,7H,6H2,1H3,(H,18,21)(H,16,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPSQDRZBAIQMCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC=N2)N=C1SCC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)sulfanyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.